Cas no 60884-94-8 (sodium trans-hyponitrite hydrate)

• Product Name: sodium trans-hyponitrite hydrate
• CAS No: 60884-94-8
• MF: H₂N₂Na₂O₃
• MW: 124.007021427155
• CID: 953680
• PubChem ID: 24869787
• Update Time: 2025-07-17

sodium trans-hyponitrite hydrate Chemical and Physical Properties

Names and Identifiers

• sodium trans-hyponitrite hydrate
• disodium,(E)-dioxidodiazene,hydrate
• 60884-94-8
• Sodium (E)-diazene-1,2-bis(olate)--water (2/1/1)
• disodium;(E)-dioxidodiazene;hydrate
• DTXSID80583765

• MDL： MFCD00674053
• Inchi： 1S/H2N2O2.2Na.H2O/c3-1-2-4;;;/h(H,1,4)(H,2,3);;;1H2/q;2*+1;/p-2
• InChI Key： MNTPJDLNJKAOKU-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]/N=N/[O-].O

Computed Properties

• Exact Mass: 123.98608049g/mol
• Monoisotopic Mass: 123.98608049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Color/Form: Not available
• PSA: 80.07000
• LogP: 0.36990
• Solubility: Not available

sodium trans-hyponitrite hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on sodium trans-hyponitrite hydrate

Comprehensive Overview of Sodium trans-Hyponitrite Hydrate (CAS No. 60884-94-8): Properties, Applications, and Research Insights

Sodium trans-hyponitrite hydrate (CAS No. 60884-94-8) is a specialized inorganic compound with unique chemical properties, making it a subject of interest in both academic and industrial research. This compound, often referred to as sodium hyponitrite or trans-hyponitrite salt, is recognized for its role in redox reactions and catalytic processes. Its molecular structure, featuring the hyponitrite anion (N₂O₂²⁻), distinguishes it from other nitrogen-oxygen compounds, offering distinct reactivity patterns.

In recent years, the demand for eco-friendly chemical alternatives has surged, driving research into compounds like sodium trans-hyponitrite hydrate. Users frequently search for terms such as "hyponitrite applications in green chemistry" or "sodium hyponitrite synthesis methods," reflecting growing interest in sustainable solutions. This compound’s potential in nitrogen fixation and wastewater treatment aligns with global trends toward environmental sustainability, further enhancing its relevance.

The physical and chemical properties of CAS 60884-94-8 include its white crystalline appearance, solubility in water, and stability under controlled conditions. Its hydrate form ensures improved handling and storage, addressing practical challenges in laboratory and industrial settings. Researchers often explore its thermal decomposition behavior, a topic frequently queried in academic databases, to optimize its use in high-temperature applications.

From a synthetic perspective, sodium trans-hyponitrite hydrate is typically prepared through the reduction of nitrite salts under alkaline conditions. This process, detailed in patents and peer-reviewed journals, highlights the compound’s versatility as a nitrogen source or intermediate in organic transformations. Queries like "hyponitrite vs. nitrite reactivity" or "sodium hyponitrite safety data" underscore user concerns about comparative performance and handling protocols.

In material science, CAS 60884-94-8 has garnered attention for its potential in energy storage systems, particularly in sodium-ion batteries. Its ability to participate in reversible redox reactions makes it a candidate for electrode materials, a hot topic linked to searches for "next-gen battery materials." Additionally, its role in gas purification processes, such as NO_x removal, aligns with industrial emission control strategies.

Despite its niche status, sodium trans-hyponitrite hydrate exemplifies the intersection of fundamental chemistry and applied innovation. By addressing frequently searched questions like "hyponitrite stability in aqueous solutions" or "scalable synthesis of sodium hyponitrite," this overview bridges knowledge gaps while emphasizing the compound’s untapped potential. Future research may unlock further applications in pharmaceutical precursors or advanced catalysis, reinforcing its value in modern science.